Cas no 2649066-34-0 (3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine)

• Product Name: 3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine
• CAS No: 2649066-34-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 6443478
• PubChem ID: 165980956
• Update Time: 2025-08-04

3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine
• EN300-1762043
• 2649066-34-0

• Inchi： 1S/C9H8F2N2O/c1-9(2,13-5-14)8-6(10)3-12-4-7(8)11/h3-4H,1-2H3
• InChI Key： DQFOQISUDPFXNZ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(C)(C)N=C=O)F

Computed Properties

• Exact Mass: 198.06046921g/mol
• Monoisotopic Mass: 198.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.3Ų

Additional information on 3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine

Research Briefing on 3,5-Difluoro-4-(2-isocyanatopropan-2-yl)pyridine (CAS: 2649066-34-0) in Chemical Biology and Pharmaceutical Applications

3,5-Difluoro-4-(2-isocyanatopropan-2-yl)pyridine (CAS: 2649066-34-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This heterocyclic compound, featuring both pyridine and isocyanate functional groups, serves as a versatile building block in medicinal chemistry, particularly in the development of targeted therapies and covalent inhibitors. Recent studies have explored its potential in drug discovery, focusing on its reactivity, selectivity, and applications in synthesizing biologically active molecules.

One of the key areas of interest is the compound's role in the synthesis of covalent inhibitors, which form irreversible or reversible bonds with target proteins. The isocyanate group in 3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine enables it to react with nucleophilic residues such as cysteine or lysine in proteins, making it a valuable tool for designing enzyme inhibitors. Recent publications highlight its use in developing inhibitors for kinases and other enzymes involved in cancer and inflammatory diseases. For instance, a 2023 study demonstrated its incorporation into a novel covalent EGFR inhibitor, showing promising preclinical activity against resistant mutations.

In addition to its applications in covalent inhibition, this compound has been investigated for its utility in bioconjugation and prodrug strategies. Its fluorine atoms enhance metabolic stability and bioavailability, while the isocyanate group allows for efficient coupling with biomolecules. A 2024 report detailed its use in creating antibody-drug conjugates (ADCs), where it served as a linker to attach cytotoxic payloads to monoclonal antibodies, improving therapeutic efficacy and reducing off-target effects.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine due to the reactivity of the isocyanate group. Innovations in protecting group strategies and reaction conditions have been reported to enhance yield and purity, addressing challenges such as moisture sensitivity and side reactions. These improvements are critical for scaling up production and ensuring reproducibility in drug development pipelines.

Looking ahead, the compound's unique properties position it as a valuable asset in the design of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation (e.g., PROTACs) and as a modular scaffold for combinatorial chemistry. However, challenges remain, including the need for further toxicological studies and the development of more selective derivatives to minimize off-target effects. Future directions may also involve computational modeling to predict reactivity and optimize molecular designs.

In conclusion, 3,5-difluoro-4-(2-isocyanatopropan-2-yl)pyridine (CAS: 2649066-34-0) represents a promising tool in modern drug discovery, with applications spanning covalent inhibitors, bioconjugation, and prodrug development. Its integration into recent studies underscores its potential to address unmet medical needs, particularly in oncology and inflammatory diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.